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Abstract
3,4-dihydro-2H-chromen-2-ylmethanol, a derivative of the chroman scaffold, represents a

molecule of interest within medicinal chemistry and materials science due to the prevalence of

the chromene ring system in a wide array of biologically active compounds. This technical

guide provides a summary of the known structural and physicochemical properties of 3,4-
dihydro-2H-chromen-2-ylmethanol. It is important to note that while the chromene family is

broadly studied, specific experimental data, including detailed synthetic protocols and biological

activity, for this particular isomer are limited in publicly accessible literature. This document

compiles available data and outlines general methodologies applicable to the synthesis and

characterization of related chroman derivatives, offering a foundational resource for

researchers.

Molecular Structure and Properties
3,4-dihydro-2H-chromen-2-ylmethanol, with the CAS Number 83278-86-8, belongs to the

chroman family of heterocyclic compounds.[1] Its structure consists of a dihydropyran ring

fused to a benzene ring, with a hydroxymethyl group attached at the C2 position. This chiral

center suggests the existence of (R)- and (S)-enantiomers, each potentially possessing distinct

biological activities.
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Table 1: Physicochemical Properties of 3,4-dihydro-2H-chromen-2-ylmethanol

Property Value Source

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

CAS Number 83278-86-8 [1]

IUPAC Name
(3,4-dihydro-2H-chromen-2-

yl)methanol
[1]

Purity (Typical) ≥97% [1]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 3,4-dihydro-2H-chromen-
2-ylmethanol is not readily available in peer-reviewed literature, a general approach can be

inferred from synthetic strategies for related chromene and dihydropyran structures. A common

method involves the reduction of a corresponding aldehyde or ester, such as 3,4-dihydro-2H-

chromene-2-carboxylic acid or its ethyl ester.

A plausible synthetic route would be the reduction of 3,4-dihydro-2H-pyran-2-carboxaldehyde,

which can be formed via a hetero-Diels-Alder reaction. The subsequent reduction of the

aldehyde functionality would yield the target primary alcohol.

General Experimental Workflow
The synthesis, purification, and characterization of chroman derivatives like 3,4-dihydro-2H-
chromen-2-ylmethanol would typically follow a standardized workflow in a chemical research

setting. This process ensures the identity and purity of the synthesized compound.
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Biological Evaluation Workflow
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(e.g., Enzyme Inhibition, Cell Viability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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